2-Methoxy-6-(2-naphthalen-2-yl-vinyl)-benzoic acid methyl ester

• IUPAC Name: methyl 2-methoxy-6-[(E)-2-naphthalen-2-ylethenyl]benzoate
• InChI: InChI=1S/C21H18O3/c1-23-19-9-5-8-17(20(19)21(22)24-2)13-11-15-10-12-16-6-3-4-7-18(16)14-15/h3-14H,1-2H3/b13-11+
• InChI Key: HAPQTIXKKZSSGL-ACCUITESSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)OC)C=CC2=CC3=CC=CC=C3C=C2
• Isomeric SMILES: COC1=CC=CC(=C1C(=O)OC)/C=C/C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C21H18O3
• Molecular Weight: 318.4 g/mol

Description

2-Methoxy-6-(2-naphthalen-2-yl-vinyl)-benzoic acid methyl ester, also known as 2-Methoxy-6-Naphth-2-yl-vinylbenzene (MNB), is a compound that has been studied for its potential applications in scientific research. MNB is a versatile molecule with a wide range of properties and can be used for a variety of purposes.

Scientific Research Applications

Catalytic Applications

• Hydroesterification of 2-vinyl-6-methoxynaphthalene (VMN) to methyl ester of 6-methoxy naphthyl propionic acid, a process catalyzed by palladium complexes, uses 2-Methoxy-6-(2-naphthalen-2-yl-vinyl)-benzoic acid methyl ester (Atla, Kelkar, & Chaudhari, 2009).

Synthesis of Complex Compounds

• This compound is involved in the synthesis of benzo[a]acridine and benzo[b][4,7]phenanthroline derivatives, as demonstrated in the condensation of vanillin esters of substituted benzoic acids (Kozlov, Tereshko, & Gusak, 2006).

Liquid Crystalline Properties

• Research on the synthesis and characterisation of Schiff base-ester central linkage compounds, involving 2,6-disubstituted naphthalene ring system, has highlighted their potential in understanding liquid crystalline properties (Thaker et al., 2012).

Polymer Formation

• The compound is also noted in the formation of polymers during certain catalytic reactions, particularly in the context of carbonylation reactions (Balo, Fernández, García‐Mera, & López, 2000).

Pharmaceutical Applications

• It has been used in the preparation of polymerizable esters of oleic acid with unsaturated alcohols, which have implications in pharmaceutical and industrial applications (Swern, Billen, & Knight, 1947).